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Compound Name: Ammonium cerium (1V) nitrate

Cat. No.: B8810996

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceric Ammonium Nitrate, (NH4)2Ce(NOs)s, commonly abbreviated as CAN, is a powerful one-
electron oxidizing agent widely employed in organic synthesis.[1] In the context of alcohol
protection/deprotection strategies, CAN is a highly effective and chemoselective reagent for the
cleavage of electron-rich benzyl-type ethers. Its primary application is the deprotection of p-
methoxybenzyl (PMB) and 3,4-dimethoxybenzyl (DMB) ethers.[2]

The reaction proceeds under mild conditions, often at room temperature or 0 °C, and is tolerant
of a wide variety of functional groups that are sensitive to other deprotection methods.[3] This
selectivity makes CAN an invaluable tool in complex multi-step syntheses where orthogonal
deprotection strategies are required. Simple benzyl ethers, silyl ethers, acetals, and esters are
typically stable to the conditions used for CAN-mediated PMB ether cleavage, allowing for the
targeted demasking of a specific hydroxyl group.[4]

Mechanism of Action

The deprotection of a p-methoxybenzyl (PMB) ether with CAN proceeds via a single-electron
transfer (SET) mechanism. The electron-donating methoxy group on the benzyl ring makes it
sufficiently electron-rich to be oxidized by the Ce(IV) center.
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» Single-Electron Transfer: The reaction is initiated by the transfer of an electron from the
electron-rich aromatic ring of the PMB ether to the Ce(1V) center, reducing it to Ce(lll) and
generating a radical cation.

o Fragmentation: The resulting radical cation is unstable and readily fragments. In the
presence of water, a nucleophilic attack occurs at the benzylic carbon.

e Product Formation: This leads to the formation of the free alcohol, p-methoxybenzaldehyde,
and the reduced Ce(lll) species. The reaction is typically stoichiometric, requiring two
equivalents of CAN per equivalent of the PMB ether.
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Mechanism of PMB Deprotection by CAN
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Preparation
Dissolve PMB-ether in MeCN.
Cool solution to 0 °C.

'

Reagent Addition
Add aqueous solution of CAN
(2.2 eq.) dropwise.

Reaction Monitoring
Stir at 0 °C to RT.
Monitor by TLC.

Work-up: Quench
Add saturated ag. NaHCO:s.
Dilute with water.

i

Work-up: Extraction
Extract with EtOAc or CH2Cl2
(3x).

'

Work-up: Wash
Wash combined organic layers
with brine.

'

Purification
Dry (NazS0a), filter, concentrate.
Purify via flash chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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